N,N-diethyl-6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-amine hydrochloride

• IUPAC Name: N,N-diethyl-6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-amine;hydrochloride
• InChI: InChI=1S/C10H15N5.ClH/c1-4-14(5-2)9-6-8(3)13-15-7-11-12-10(9)15;/h6-7H,4-5H2,1-3H3;1H
• InChI Key: OGVKYBWVTKKODC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=NN2C1=NN=C2)C.Cl
• Molecular Formula: C10H16ClN5
• Molecular Weight: 241.72 g/mol

Description

N,N-diethyl-6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-amine hydrochloride, also known as Ro 15-4513, is a chemical compound that has been extensively studied for its potential use as a research tool in neuroscience. It belongs to the class of imidazobenzodiazepines and has been found to have a unique mechanism of action that makes it useful for studying the effects of benzodiazepines on the brain.

Mechanism of Action

The mechanism of action of N,N-diethyl-6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-amine hydrochloride involves its ability to bind to the benzodiazepine site on the GABA-A receptor. This binding inhibits the binding of benzodiazepines to the receptor, which in turn reduces the activity of the receptor. This mechanism of action makes it useful for studying the effects of benzodiazepines on the brain.
Biochemical and Physiological Effects
N,N-diethyl-6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-amine hydrochloride has been found to have a number of biochemical and physiological effects on the brain. It has been shown to reduce the activity of the GABA-A receptor, which can lead to a reduction in anxiety and sedation. It has also been found to have anticonvulsant properties, which make it useful for treating seizures.

Advantages and Limitations for Lab Experiments

The advantages of using N,N-diethyl-6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-amine hydrochloride in lab experiments include its potency as a benzodiazepine antagonist and its unique mechanism of action. However, its use is limited by its potential toxicity and the difficulty in synthesizing it.

Future Directions

There are a number of future directions for research on N,N-diethyl-6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-amine hydrochloride. One area of interest is its potential use as a therapeutic agent for treating anxiety and other neurological disorders. Another area of interest is its potential use as a research tool for studying the role of the GABA-A receptor in the brain. Further research is also needed to explore the potential toxicity of this compound and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of N,N-diethyl-6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-amine hydrochloride involves the reaction of 6-methyl-1,2,4-triazolo[4,3-b]pyridazine with diethylamine followed by reaction with hydrochloric acid. The resulting compound is then purified using recrystallization.

Scientific Research Applications

N,N-diethyl-6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-amine hydrochloride has been used extensively in scientific research as a tool for studying the effects of benzodiazepines on the brain. It has been found to be a potent antagonist of the benzodiazepine site on the GABA-A receptor, which makes it useful for studying the role of this receptor in the brain.